Cas no 2228855-27-2 (5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile)

• Product Name: 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile
• CAS No: 2228855-27-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 5974556
• PubChem ID: 165609016
• Update Time: 2025-06-14

5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile
• 2228855-27-2
• 5-[3-(aminomethyl)-2,2-dimethylcyclopropyl]thiophene-3-carbonitrile
• EN300-1756563

• Inchi： 1S/C11H14N2S/c1-11(2)8(5-13)10(11)9-3-7(4-12)6-14-9/h3,6,8,10H,5,13H2,1-2H3
• InChI Key： VUJQCUZEFQRZKG-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų

Additional information on 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile

Research Brief on 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile (CAS: 2228855-27-2): Recent Advances and Applications

The compound 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile (CAS: 2228855-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylthiophene scaffold, has shown promising potential in various therapeutic applications, including but not limited to, antimicrobial, antiviral, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also highlighted the importance of the aminomethyl group in modulating the compound's bioactivity, suggesting that further derivatization could lead to enhanced therapeutic efficacy.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile exhibits potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for novel antibiotics. Additionally, preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicated potential antiviral activity against RNA viruses, although further validation is required.

Another exciting development is the exploration of this compound's role in cancer therapy. Research conducted at a leading pharmaceutical institute (2023) demonstrated that 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile can induce apoptosis in certain cancer cell lines by targeting specific signaling pathways. The study also noted that the compound's selectivity for cancer cells over normal cells could minimize side effects, a critical factor in oncology drug development.

Despite these promising findings, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent efforts have focused on prodrug strategies and formulation technologies to address these issues. A 2024 review in Advanced Drug Delivery Reviews summarized these advancements and proposed future directions for research.

In conclusion, 5-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-3-carbonitrile (CAS: 2228855-27-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to refine its synthetic accessibility, expand its biological applications, and overcome existing limitations. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.